2-((1-((5-Bromothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole

• IUPAC Name: 2-[1-(5-bromothiophen-2-yl)sulfonylazetidin-3-yl]oxy-1,3-benzothiazole
• InChI: InChI=1S/C14H11BrN2O3S3/c15-12-5-6-13(22-12)23(18,19)17-7-9(8-17)20-14-16-10-3-1-2-4-11(10)21-14/h1-6,9H,7-8H2
• InChI Key: IELAYFKRTIXUFK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=C(S2)Br)OC3=NC4=CC=CC=C4S3
• Molecular Formula: C14H11BrN2O3S3
• Molecular Weight: 431.4 g/mol
• CAS No.: 1421455-67-5

Description

2-((1-((5-Bromothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole is a useful research compound. Its molecular formula is C14H11BrN2O3S3 and its molecular weight is 431.34. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antibacterial Agents

Compounds with a similar structural framework, including thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives, have been synthesized and evaluated for their antitumor and antibacterial activities. These compounds have shown potent in vitro activity against human tumor cell lines, such as liver cancer (HepG-2), colon cancer (HT-29), and lung cancer (NCI-H460), and exhibited high activity against both Gram-positive and Gram-negative bacteria (Hafez, Alsalamah, & El-Gazzar, 2017).

Antimicrobial Activity

Azetidin-2-one-based phenyl sulfonyl pyrazoline derivatives synthesized through the reaction with benzene sulfonyl chloride have shown significant antibacterial and antifungal activities. The synthesis involves a series of steps that lead to the formation of compounds characterized by their IR, 1H NMR, and spectroscopic data, pointing towards their potential as effective antimicrobial agents (Shah et al., 2014).

Pharmacological Evaluation

Another area of application involves the synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones and thiazolidinones, which were prepared and screened for their antibacterial and antifungal activities. These studies highlight the compounds' potential in treating infectious diseases caused by bacteria such as Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Salmonella typhi, and the fungus Candida albicans (Mistry & Desai, 2006).

Antiproliferative Agents

Further research into N-ethyl-N-methylbenzenesulfonamide derivatives has demonstrated their effectiveness as antimicrobial and antiproliferative agents. These compounds, featuring various biologically active moieties, have been synthesized and evaluated for their cytotoxic activity against human cell lines, showing significant potential in cancer therapy (Abd El-Gilil, 2019).